Cas no 2035018-37-0 ((2E)-3-(2,5-difluorophenyl)-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}prop-2-enamide)

• Product Name: (2E)-3-(2,5-difluorophenyl)-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}prop-2-enamide
• CAS No: 2035018-37-0
• MF: C₂₀H₁₉F₂N₃O₂
• MW: 371.380571603775
• CID: 5337701
• Update Time: 2025-10-31

(2E)-3-(2,5-difluorophenyl)-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,5-difluorophenyl)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acrylamide
• (E)-3-(2,5-difluorophenyl)-N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]prop-2-enamide
• (2E)-3-(2,5-difluorophenyl)-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}prop-2-enamide

• Inchi： 1S/C20H19F2N3O2/c1-13-20(18-4-3-11-27-18)14(2)25(24-13)10-9-23-19(26)8-5-15-12-16(21)6-7-17(15)22/h3-8,11-12H,9-10H2,1-2H3,(H,23,26)/b8-5+
• InChI Key： OQJSKPNHMOJELV-VMPITWQZSA-N
• SMILES： FC1C=CC(=CC=1/C=C/C(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 533
• XLogP3: 3.3
• Topological Polar Surface Area: 60.1

Additional information on (2E)-3-(2,5-difluorophenyl)-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}prop-2-enamide

Introduction to (2E)-3-(2,5-difluorophenyl)-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}prop-2-enamide (CAS No. 2035018-37-0)

(2E-3-(2,5-difluorophenyl)-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}prop-2-enamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2035018-37-0, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by a combination of aromatic rings, heterocyclic moieties, and functional groups that contribute to its complex chemical behavior. The presence of 2,5-difluorophenyl and furan-2-yl substituents introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the 3,5-dimethyl-1H-pyrazol-1-yl group adds another layer of complexity, potentially influencing the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds with pyrazole and furan moieties due to their wide range of biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in the treatment of various diseases, including inflammation, cancer, and infectious diseases. The compound (CAS No. 2035018-37-0) is no exception and has been the subject of several research endeavors aimed at uncovering its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of fluoro-substituted aromatic rings and pyrazole heterocycles suggests that it may exhibit multiple modes of action, making it a valuable candidate for further investigation. Researchers have been particularly interested in its potential anti-inflammatory and anti-cancer properties, as these are areas where novel molecular entities are urgently needed.

The synthesis of (CAS No. 2035018-37-0) presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such intricate molecules with increasing efficiency. The use of modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations has enabled chemists to construct the desired framework in a more streamlined manner. These advancements have not only facilitated the preparation of this compound but also opened up new avenues for the synthesis of related molecules.

The pharmacological evaluation of (CAS No. 2035018-37-0) has revealed several intriguing findings. In vitro studies have demonstrated that this compound exhibits significant activity against various cellular targets, including enzymes and receptors involved in inflammatory pathways. The presence of fluoro-substituents appears to enhance its binding affinity to these targets, potentially leading to more potent therapeutic effects.

In addition to its anti-inflammatory properties, preliminary data suggest that this compound may also have anti-cancer activity. Specific mechanisms by which it exerts its effects are still under investigation, but early results are promising. Researchers are exploring how the structural features of this molecule interact with cancer cell pathways, aiming to identify potential therapeutic applications.

The development of new drug candidates often involves optimization studies to improve potency, selectivity, and pharmacokinetic properties. For (CAS No. 2035018-37-0), researchers are focusing on modifying various structural elements to enhance its biological activity while minimizing side effects. This process involves careful consideration of substituent effects, stereochemistry, and solubility parameters.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting how different structural modifications will affect the biological activity of a molecule. By leveraging these computational methods, researchers can accelerate the discovery process and identify promising candidates for further experimental validation.

The future prospects for (CAS No. 2035018-37-0) appear promising as ongoing research continues to uncover new aspects of its pharmacological profile. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can effectively target these processes. This compound represents an excellent example of how interdisciplinary approaches—combining synthetic chemistry, pharmacology, and computational biology—can lead to innovative therapeutic solutions.

In conclusion，（2E-3-(2,5-difluorophenyl)-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}prop-2-enamide) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research。 Its unique combination of functional groups makes it an attractive candidate for further exploration， particularly in the areas of inflammation and cancer treatment。 As research progresses， we can expect more insights into its mechanisms of action and applications， further solidifying its importance in drug discovery efforts。